
An In-depth Technical Guide to p60c-src
Substrate II

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p60c-src substrate II

Cat. No.: B070318 Get Quote

This technical guide provides a comprehensive overview of p60c-src Substrate II, a synthetic

peptide widely utilized in the study of the p60c-src protein tyrosine kinase. This document is

intended for researchers, scientists, and drug development professionals engaged in signal

transduction and oncology research.

Introduction to p60c-src
The p60c-src proto-oncogene encodes a 60 kDa non-receptor tyrosine kinase that plays a

pivotal role in the regulation of a multitude of cellular processes. As a member of the Src family

of kinases, it is implicated in cell proliferation, differentiation, survival, and migration.

Dysregulation of p60c-src activity has been linked to the development and progression of

various human cancers, making it a significant target for therapeutic intervention. The kinase

activity of p60c-src is tightly controlled through phosphorylation and protein-protein interactions,

mediated by its distinct functional domains, including the SH1 (catalytic), SH2, and SH3

domains.

p60c-src Substrate II: A Tool for Kinase Activity
Assessment
p60c-src Substrate II is an efficient and specific synthetic pentapeptide substrate designed for

the in vitro assessment of p60c-src kinase activity. Its defined sequence and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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